Cas no 50977-10-1 (3-(isotridecyloxy)propylamine)
3-(isotridecyloxy)propylamine structure
Product Name:3-(isotridecyloxy)propylamine
CAS No:50977-10-1
MF:C16H35NO
MW:257.455205202103
CID:89611
PubChem ID:170945
Update Time:2025-04-18
3-(isotridecyloxy)propylamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(isotridecyloxy)propylamine
- 3-isotridecyloxy propylamine
- 3-[(11-Methyldodecyl)oxy]-1-propanamine
- 3-[(11-methyldodecyl)oxy]propan-1-amine
- Isotridecyloxypropyl amine
- 3-(11-methyldodecoxy)propan-1-amine
- EC 640-107-5
- FT-0655927
- 1246643-09-3
- AKOS015894474
- EC 256-881-9
- Propylamine, 3-isotridecoxy-
- NS00006653
- 3-(11-methyldodecoxy)-1-propanamine
- SCHEMBL496717
- A828378
- 1-Propanamine, 3-(isotridecyloxy)-
- 50977-10-1
- EINECS 256-881-9
- DTXSID80873476
- 151789-06-9
- CUFBDUDYFHCIOH-UHFFFAOYSA-N
-
- Inchi: 1S/C16H35NO/c1-16(2)12-9-7-5-3-4-6-8-10-14-18-15-11-13-17/h16H,3-15,17H2,1-2H3
- InChI Key: CUFBDUDYFHCIOH-UHFFFAOYSA-N
- SMILES: O(CCCN)CCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 257.27205
- Monoisotopic Mass: 257.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.3
- Topological Polar Surface Area: 35.2A^2
Experimental Properties
- Density: 0.849
- Boiling Point: 347.7°Cat760mmHg
- Flash Point: 139.6°C
- Refractive Index: 1.449
- PSA: 35.25
- LogP: 5.21900
3-(isotridecyloxy)propylamine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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